2-({[3-(anilinocarbonyl)-2-thienyl]amino}carbonyl)cyclohexanecarboxylic acid

• IUPAC Name: 2-[[3-(phenylcarbamoyl)thiophen-2-yl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C19H20N2O4S/c22-16(13-8-4-5-9-14(13)19(24)25)21-18-15(10-11-26-18)17(23)20-12-6-2-1-3-7-12/h1-3,6-7,10-11,13-14H,4-5,8-9H2,(H,20,23)(H,21,22)(H,24,25)
• InChI Key: UPBUAEIRCAASLN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)NC2=C(C=CS2)C(=O)NC3=CC=CC=C3)C(=O)O
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

2-({[3-(anilinocarbonyl)-2-thienyl]amino}carbonyl)cyclohexanecarboxylic acid, also known as ATC, is a synthetic compound that has been extensively researched for its potential use as a therapeutic agent. ATC belongs to the class of cyclic peptides, which are known for their ability to interact with biological molecules and modulate their function.

Mechanism of Action

The mechanism of action of 2-({[3-(anilinocarbonyl)-2-thienyl]amino}carbonyl)cyclohexanecarboxylic acid is not fully understood, but it is believed to interact with specific biological molecules, such as enzymes and receptors, and modulate their function. This compound has been shown to have a high affinity for certain targets, indicating its potential as a therapeutic agent.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific target it interacts with. For example, this compound has been shown to inhibit the activity of certain enzymes, such as proteases, which are involved in a variety of biological processes. In addition, this compound has been shown to modulate the activity of certain receptors, which are involved in signaling pathways that regulate cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({[3-(anilinocarbonyl)-2-thienyl]amino}carbonyl)cyclohexanecarboxylic acid in lab experiments is its ability to interact with specific biological targets, allowing researchers to study the function of these targets in a controlled setting. In addition, this compound can be synthesized in large quantities with high purity, making it a useful tool for a variety of research applications. However, one limitation of using this compound is its potential for off-target effects, which can complicate data interpretation and analysis.

Future Directions

There are many potential future directions for research on 2-({[3-(anilinocarbonyl)-2-thienyl]amino}carbonyl)cyclohexanecarboxylic acid. One area of focus could be the development of new therapeutic agents based on the structure of this compound, which could be used to treat a variety of diseases. In addition, this compound could be used as a tool for studying the function of specific biological targets, which could lead to new insights into the underlying mechanisms of disease. Finally, this compound could be used in the development of new diagnostic tools, such as biosensors and imaging agents, which could be used to detect specific biological targets in vivo.

Scientific Research Applications

2-({[3-(anilinocarbonyl)-2-thienyl]amino}carbonyl)cyclohexanecarboxylic acid has been studied for its potential use in a variety of scientific research applications. One area of focus has been in the field of drug discovery, where this compound has been evaluated for its ability to interact with specific biological targets. In addition, this compound has been studied for its potential use in the development of new diagnostic tools, such as biosensors and imaging agents.